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Compound Name: 3-Cyclopropyl-2-methylpyridine

Cat. No.: B580523 Get Quote

An In-depth Technical Guide to 3-Cyclopropyl-2-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Cyclopropyl-2-methylpyridine is a substituted pyridine derivative of interest in medicinal

chemistry and materials science. Its unique structural combination of a pyridine ring, a methyl

group, and a cyclopropyl moiety imparts specific chemical properties that make it a valuable

intermediate in the synthesis of more complex molecules.[1] This guide provides a

comprehensive overview of the known physical and chemical properties of 3-Cyclopropyl-2-
methylpyridine, outlines general synthetic approaches, and discusses its potential

applications, particularly in the realm of drug discovery. While experimentally determined data

for this specific compound is limited in publicly accessible literature, this document compiles

available information and provides context based on related structures.

Chemical and Physical Properties
The physical and chemical properties of 3-Cyclopropyl-2-methylpyridine are crucial for its

handling, characterization, and application in synthesis. While some experimental values are

not readily available, predicted data and properties of analogous compounds provide valuable

insights.
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Physical Properties
Under standard conditions, 3-Cyclopropyl-2-methylpyridine is expected to be a colorless to

light yellow liquid with a characteristic odor.[1] It is anticipated to have low solubility in water

due to the presence of the nonpolar cyclopropyl and methyl groups, which reduce the overall

polarity of the pyridine ring.[1] Conversely, good solubility in common organic solvents is

expected.[1]

Table 1: Physical Properties of 3-Cyclopropyl-2-methylpyridine

Property Value Source

Molecular Formula C₉H₁₁N [1]

Molecular Weight 133.19 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 212.2 ± 9.0 °C (Predicted)

Density 1.049 ± 0.06 g/cm³ (Predicted)

Melting Point Not available

pKa Not available

Solubility in Water Low [1]

Solubility in Organic Solvents Good [1]

Chemical Properties
The chemical reactivity of 3-Cyclopropyl-2-methylpyridine is dictated by its constituent

functional groups: the pyridine ring, the methyl group, and the cyclopropyl group.

Pyridine Ring: The pyridine ring possesses aromatic character due to its conjugated π-

electron system, making it relatively stable.[1] The nitrogen atom's electron-withdrawing

nature deactivates the ring towards electrophilic substitution compared to benzene, with

substitution typically occurring at the 3- and 5-positions. However, the presence of the

electron-donating methyl group at the 2-position can influence the regioselectivity of such

reactions.[1] The pyridine nitrogen can also act as a base or a nucleophile.
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Methyl Group: The methyl group at the 2-position can undergo a variety of reactions,

including oxidation to a carboxylic acid under appropriate conditions.[1]

Cyclopropyl Group: The cyclopropyl group is characterized by significant ring strain, which

imparts unique reactivity. It can undergo ring-opening reactions under certain conditions,

providing a pathway to introduce new functional groups.[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Cyclopropyl-2-methylpyridine are not

extensively documented in readily available literature. However, general synthetic strategies

can be inferred from standard organic chemistry principles and related transformations.

General Synthetic Approaches
Two primary retrosynthetic disconnections are logical for the synthesis of 3-Cyclopropyl-2-
methylpyridine:

Method A: Cyclopropylation of 2-Methylpyridine

This approach involves the introduction of a cyclopropyl group onto a pre-existing 2-

methylpyridine ring. A common method for this transformation is the nucleophilic substitution of

a suitable 2-methylpyridine derivative with a cyclopropylating agent.[1]

Method B: Pyridine Ring Formation

This strategy involves constructing the pyridine ring from acyclic precursors that already

contain the cyclopropyl and methyl moieties. This can be achieved through various

condensation and cyclization reactions.[1]

Hypothetical Experimental Workflow (Method A)
The following diagram illustrates a generalized workflow for the synthesis of 3-Cyclopropyl-2-
methylpyridine via the cyclopropylation of 2-methylpyridine.
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Illustrative Experimental Protocol (Hypothetical)
Materials:

2-Methylpyridine

Bromocyclopropane

Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred solution of 2-methylpyridine in DMF, add potassium carbonate.

Add bromocyclopropane to the mixture.

Heat the reaction mixture at a specified temperature for a designated period, monitoring the

reaction progress by TLC or GC-MS.

After completion, cool the reaction to room temperature and quench with water.

Extract the aqueous layer with diethyl ether.

Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and

then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.
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Purify the crude product by column chromatography on silica gel or by distillation to afford 3-
Cyclopropyl-2-methylpyridine.

Note: This is a generalized protocol and optimal conditions (temperature, reaction time,

stoichiometry) would need to be determined experimentally.

Reactivity and Potential Applications
The unique combination of a pyridine ring and a strained cyclopropyl group makes 3-
Cyclopropyl-2-methylpyridine a versatile building block in organic synthesis, particularly for

the development of novel pharmaceuticals.

Logical Relationships in Reactivity
The following diagram illustrates the potential reactivity of the different moieties within 3-
Cyclopropyl-2-methylpyridine.
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Reactivity Map of 3-Cyclopropyl-2-methylpyridine

Applications in Drug Development
While specific drug development projects utilizing 3-Cyclopropyl-2-methylpyridine are not

prominently reported, the cyclopropyl-pyridine scaffold is of significant interest in medicinal

chemistry. The cyclopropyl group can act as a bioisostere for other functional groups and can

improve metabolic stability, binding affinity, and other pharmacokinetic properties of drug

candidates. Pyridine derivatives are known to exhibit a wide range of biological activities, and

the introduction of a cyclopropyl group can fine-tune these properties.
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Spectroscopic Data
No specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) for 3-Cyclopropyl-2-
methylpyridine has been identified in the reviewed literature. Characterization of this

compound would rely on standard spectroscopic techniques.

¹H NMR: Expected signals would include those for the aromatic protons on the pyridine ring,

a singlet for the methyl protons, and multiplets for the cyclopropyl protons.

¹³C NMR: Resonances would be expected for the carbons of the pyridine ring, the methyl

carbon, and the carbons of the cyclopropyl group.

IR Spectroscopy: Characteristic absorption bands would be present for C-H stretching

(aromatic, methyl, and cyclopropyl), C=N and C=C stretching of the pyridine ring, and C-H

bending vibrations.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (133.19 g/mol ).

Conclusion
3-Cyclopropyl-2-methylpyridine is a chemical entity with potential as a valuable building

block in synthetic and medicinal chemistry. While a comprehensive experimental

characterization is not yet publicly available, its properties and reactivity can be largely inferred

from its structure. Further research into the synthesis, characterization, and biological

evaluation of this compound and its derivatives could lead to the discovery of novel molecules

with important applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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